Cas no 55282-90-1 (3,8-Nonadien-2-one,(3E)-)

• Product Name: 3,8-Nonadien-2-one,(3E)-
• CAS No: 55282-90-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 384734
• PubChem ID: 5363302
• Update Time: 2025-04-19

3,8-Nonadien-2-one,(3E)- Chemical and Physical Properties

Names and Identifiers

• 3,8-Nonadien-2-one,(3E)-
• (3E)-nona-3,8-dien-2-one
• (E)-3,8-Nonadien-2-one
• (3E)-3,8-Nonadien-2-one
• 3,8-NONADIEN-2-ONE
• 3,8-Nonadien-2-one, (E)-
• (3E)-3,8-Nonadien-2-one #
• YKLUYYMKAUDXNV-BQYQJAHWSA-N
• 55282-90-1

• Inchi： 1S/C9H14O/c1-3-4-5-6-7-8-9(2)10/h3,7-8H,1,4-6H2,2H3/b8-7+
• InChI Key： YKLUYYMKAUDXNV-BQYQJAHWSA-N
• SMILES： O=C(C)/C=C/CCCC=C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.848
• Boiling Point: 215.3°Cat760mmHg
• Flash Point: 81.8°C
• Refractive Index: 1.447
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds